3-(2-Morpholin-4-ylethoxy)benzaldehyde

• IUPAC Name: 3-(2-morpholin-4-ylethoxy)benzaldehyde
• InChI: InChI=1S/C13H17NO3/c15-11-12-2-1-3-13(10-12)17-9-6-14-4-7-16-8-5-14/h1-3,10-11H,4-9H2
• InChI Key: VIMFODQAJMSULN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=CC=CC(=C2)C=O
• Molecular Formula: C13H17NO3
• DSSTOX Substance ID: DTXSID80428203
• Molecular Weight: 235.28 g/mol
• CAS No.: 81068-26-0

Description

3-(2-Morpholin-4-ylethoxy)benzaldehyde: is an organic compound with the molecular formula C13H17NO3 and a molecular weight of 235.28 g/mol . It is characterized by the presence of a benzaldehyde group substituted with a morpholine ring via an ethoxy linker. This compound is primarily used in research and development settings, particularly in the fields of chemistry and biology .

Scientific Research Applications

Chemistry: 3-(2-Morpholin-4-ylethoxy)benzaldehyde is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block for the preparation of various pharmaceuticals and agrochemicals .

Biology: In biological research, this compound is used to study the interactions between small molecules and biological macromolecules. It is also employed in the development of enzyme inhibitors and receptor modulators .

Medicine: Although not used directly as a therapeutic agent, this compound is involved in the synthesis of potential drug candidates. It is particularly useful in the design of compounds with improved pharmacokinetic and pharmacodynamic properties .

Industry: In the industrial sector, this compound is utilized in the production of specialty chemicals and materials. It is also used in the formulation of certain coatings and adhesives .

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It is recommended to handle it with appropriate safety measures, including wearing suitable protective clothing and eye/face protection.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(2-Morpholin-4-ylethoxy)benzaldehyde typically involves the reaction of 3-hydroxybenzaldehyde with 2-chloroethylmorpholine under basic conditions. The reaction proceeds via nucleophilic substitution, where the hydroxyl group of the benzaldehyde is replaced by the morpholin-4-ylethoxy group .

Industrial Production Methods: The process may be optimized for higher yields and purity through the use of advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions: 3-(2-Morpholin-4-ylethoxy)benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The benzaldehyde ring can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.

Major Products Formed:

Oxidation: 3-(2-Morpholin-4-ylethoxy)benzoic acid.

Reduction: 3-(2-Morpholin-4-ylethoxy)benzyl alcohol.

Substitution: Various substituted derivatives depending on the electrophile used.

Mechanism of Action

The mechanism of action of 3-(2-Morpholin-4-ylethoxy)benzaldehyde depends on its specific application. In the context of enzyme inhibition, the compound may interact with the active site of the enzyme, thereby blocking substrate binding and catalytic activity. In receptor modulation, it may bind to the receptor site, altering the receptor’s conformation and affecting signal transduction pathways .

Comparison with Similar Compounds

3-(2-Piperidin-1-ylethoxy)benzaldehyde: Similar structure but with a piperidine ring instead of a morpholine ring.

3-(2-Pyrrolidin-1-ylethoxy)benzaldehyde: Similar structure but with a pyrrolidine ring instead of a morpholine ring.

Uniqueness: 3-(2-Morpholin-4-ylethoxy)benzaldehyde is unique due to the presence of the morpholine ring, which imparts distinct physicochemical properties such as increased solubility and stability. This makes it particularly valuable in the synthesis of compounds with specific biological activities .

Synthesis routes and methods I

Procedure details

To a solution of 3-Hydroxybenzaldehyde (3.05 g, 24.97 mmol) in acetonitrile (15 ml) was added K2CO3 (7.6 g), followed by N-(2-chloroethyl)morpholine hydrochloride (4.65 g). The reaction mixture was stirred at room temperature for 30 minutes, then at reflux overnight. Additional N-(2-chloroethyl)morpholine hydrochloride (0.93 g) and K2CO3 (0.7 g) were added and the mixture was refluxed for an additional 6 hours. The reaction mixture was cooled to room temperature, filtered and the filtrate was concentrated in vacuo. The residue was partitioned between water and chloroform, the layers were separated and the aqueous layer was extracted with chloroform (2×75 ml). The organic layers were combined, washed with brine, dried over MgSO4, filtered and stripped to afford 7.3 g of 3-[2-(4-morpholinyl)ethoxy]benzaldehyde, as an amber liquid.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a solution of 3-Hydroxybenzaldehyde (3.05 g, 24.97 mmol) in acetonitrile (15 ml) was added K2CO3 (7.6 g), followed by N-(2-chloroethyl)morpholine hydrochloride (4.65 g). The reaction mixture was stirred at room temperature for 30 minutes, then at reflux overnight. Additional N-(2-chloroethyl)morpholine hydrochloride (0.93 g) and K2 CO3 (0.7 g) were added and the mixture was refluxed for an additional 6 hours. The reaction mixture was cooled to room temperature, filtered and the filtrate was concentrated in vacuo. The residue was partitioned between water and chloroform, the layers were separated and the aqueous layer was extracted with chloroform (2×75 ml). The organic layers were combined, washed with brine, dried over MgSO4, filtered and stripped to afford 7.3 g of 3-[2-(4-morpholinyl)ethoxy]benzaldehyde, as an amber liquid.